Cas no 90196-02-4 (9H-Purin-6-amine,2-(methylsulfinyl)-)
90196-02-4 structure
Product Name:9H-Purin-6-amine,2-(methylsulfinyl)-
CAS No:90196-02-4
MF:C6H7N5OS
MW:197.217678308487
CID:819125
PubChem ID:4393001
Update Time:2025-04-19
9H-Purin-6-amine,2-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2-(methylsulfinyl)-
- 2-methylsulfinyl-7H-purin-6-amine
- SCHEMBL3914323
- NSC-526639
- 90196-02-4
- NSC526639
- 2-methylsulfinyladenine
- DTXSID20402789
-
- Inchi： 1S/C6H7N5OS/c1-13(12)6-10-4(7)3-5(11-6)9-2-8-3/h2H,1H3,(H3,7,8,9,10,11)
- InChI Key： LVPOXYMNBBHOIL-UHFFFAOYSA-N
- SMILES： S(C)(C1N=C(C2=C(N=CN2)N=1)N)=O
Computed Properties
- Exact Mass: 197.03713104g/mol
- Monoisotopic Mass: 197.03713104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 117Ų
9H-Purin-6-amine,2-(methylsulfinyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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